Cas no 1804507-36-5 (4-Chloro-6-nitropicolinonitrile)

• Product Name: 4-Chloro-6-nitropicolinonitrile
• CAS No: 1804507-36-5
• MF: C₆H₂ClN₃O₂
• MW: 183.551979541779
• CID: 4902229
• Update Time: 2023-08-20

4-Chloro-6-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-nitropicolinonitrile

• Inchi： 1S/C6H2ClN3O2/c7-4-1-5(3-8)9-6(2-4)10(11)12/h1-2H
• InChI Key： WMEJZKPBBKZNKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5